Cas no 452947-78-3 (10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one)

• Product Name: 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one
• CAS No: 452947-78-3
• MF: C₂₄H₂₀O₄
• MW: 372.413207054138
• CID: 3332624
• PubChem ID: 11143223
• Update Time: 2025-06-14

10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one Chemical and Physical Properties

Names and Identifiers

• 9(10H)-ANTHRACENONE, 10-[(3,4,5-TRIMETHOXYPHENYL)METHYLENE]-
• 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one
• BDBM50474305
• Z46031472
• EN300-100442
• Oprea1_295510
• 10-[(3,4,5-trimethoxyphenyl)methylidene]anthracen-9-one
• 10-[(3,4,5-trimethoxyphenyl)methylidene]-9,10-dihydroanthracen-9-one
• 452947-78-3
• CHEMBL422965
• CTA94778

• Inchi： 1S/C24H20O4/c1-26-21-13-15(14-22(27-2)24(21)28-3)12-20-16-8-4-6-10-18(16)23(25)19-11-7-5-9-17(19)20/h4-14H,1-3H3
• InChI Key： JWHMRMLZXWDBCZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2/C(=C/C2C=C(C(=C(C=2)OC)OC)OC)/C2C=CC=CC=21

Computed Properties

• Exact Mass: 372.13615911Da
• Monoisotopic Mass: 372.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one

Comprehensive Overview of 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one (CAS No. 452947-78-3)

The compound 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one (CAS No. 452947-78-3) is a structurally unique organic molecule that has garnered significant interest in the fields of medicinal chemistry and materials science. With its intricate anthracenone core and trimethoxyphenyl substituent, this compound exhibits remarkable photophysical and biochemical properties. Researchers are increasingly exploring its potential applications in drug discovery, fluorescence imaging, and organic electronics, aligning with current trends in sustainable and multifunctional materials.

One of the most frequently asked questions about CAS No. 452947-78-3 revolves around its synthesis and purity. The compound is typically synthesized via Knoevenagel condensation, a well-established method for forming carbon-carbon double bonds. Its high purity (>98%) makes it suitable for rigorous scientific studies, particularly in structure-activity relationship (SAR) analyses. Recent studies highlight its role as a scaffold for anticancer agents, with the trimethoxy group enhancing cellular uptake and bioavailability—a hot topic in precision medicine.

In the context of green chemistry, 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one stands out due to its potential as a photosensitizer in photodynamic therapy (PDT). This aligns with the growing demand for non-invasive treatments and eco-friendly therapeutics. Its extended π-conjugation system also makes it a candidate for organic light-emitting diodes (OLEDs), a sector booming with innovations in flexible displays and energy-efficient lighting.

From a spectroscopic perspective, this compound exhibits strong UV-Vis absorption and emission properties, making it valuable for sensor development. Users often search for its solubility and stability data, which are critical for formulation studies. It is soluble in common organic solvents like DMSO and chloroform, but exhibits limited stability under prolonged light exposure—a consideration for storage protocols.

The molecular docking potential of CAS No. 452947-78-3 is another area of intense research. Computational studies suggest its affinity for tubulin binding sites, a mechanism exploited by several antineoplastic drugs. This ties into broader discussions about targeted cancer therapies and AI-driven drug design, topics dominating scientific forums and PubMed queries.

In summary, 10-(3,4,5-trimethoxyphenyl)methylidene-9,10-dihydroanthracen-9-one represents a versatile compound with cross-disciplinary applications. Its CAS No. 452947-78-3 serves as a key identifier for researchers navigating chemical databases and patent literature. As the scientific community prioritizes multifunctional molecules, this compound’s relevance in biomedical research and advanced materials is poised to grow exponentially.